2-(1-Benzoylazetidin-3-yl)-6-phenylpyridazin-3-one

• IUPAC Name: 2-(1-benzoylazetidin-3-yl)-6-phenylpyridazin-3-one
• InChI: InChI=1S/C20H17N3O2/c24-19-12-11-18(15-7-3-1-4-8-15)21-23(19)17-13-22(14-17)20(25)16-9-5-2-6-10-16/h1-12,17H,13-14H2
• InChI Key: SVLUBHCWWKIPBG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=CC=C2)N3C(=O)C=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C20H17N3O2
• Molecular Weight: 331.4 g/mol

Description

2-(1-Benzoylazetidin-3-yl)-6-phenylpyridazin-3-one is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is known for its unique chemical structure and properties, which make it an interesting subject for study.

Mechanism of Action

The mechanism of action of 2-(1-Benzoylazetidin-3-yl)-6-phenylpyridazin-3-one is not yet fully understood. However, studies have suggested that this compound may work by inhibiting certain enzymes or proteins that are involved in the development of diseases such as cancer and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. For example, this compound has been found to have anti-inflammatory and anti-cancer properties. It has also been shown to have antioxidant activity, which may help to protect cells from damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1-Benzoylazetidin-3-yl)-6-phenylpyridazin-3-one in lab experiments is its unique chemical structure and properties. This compound can be used to study the mechanisms of various diseases and to develop new drugs. However, one of the limitations of using this compound is that it may have side effects or toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-(1-Benzoylazetidin-3-yl)-6-phenylpyridazin-3-one. One area of research is in the development of new drugs based on this compound. Researchers are also interested in studying the mechanisms of action of this compound and its effects on various diseases. Additionally, there is potential for this compound to be used in other areas of research, such as in the development of new materials or as a catalyst in chemical reactions.
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound has unique chemical properties that make it an interesting subject for study. Research on this compound has focused on its potential as a drug candidate for the treatment of various diseases, as well as its mechanisms of action and physiological effects. There are several future directions for research on this compound, including the development of new drugs and the study of its effects on other areas of research.

Synthesis Methods

The synthesis of 2-(1-Benzoylazetidin-3-yl)-6-phenylpyridazin-3-one involves several steps. One of the most common methods for synthesizing this compound is through a reaction between 2-amino-6-phenylpyridine-3-carboxylic acid and benzoyl chloride. This reaction is typically carried out in the presence of a suitable solvent and a catalyst.

Scientific Research Applications

2-(1-Benzoylazetidin-3-yl)-6-phenylpyridazin-3-one has been the subject of scientific research due to its potential applications in various fields. One of the main areas of research is in the development of new drugs. This compound has been found to have potential as a drug candidate for the treatment of various diseases, including cancer and inflammation.